Cas no 66777-88-6 (Benzothiazole, 2-[(2-methylpropyl)sulfonyl]-6-nitro-)
66777-88-6 structure
Product Name:Benzothiazole, 2-[(2-methylpropyl)sulfonyl]-6-nitro-
CAS No:66777-88-6
MF:C11H12N2O4S2
MW:300.353980064392
CID:395813
PubChem ID:12630362
Update Time:2025-04-19
Benzothiazole, 2-[(2-methylpropyl)sulfonyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 2-[(2-methylpropyl)sulfonyl]-6-nitro-
- 2-(2-methylpropylsulfonyl)-6-nitro-1,3-benzothiazole
- DTXSID90504966
- 66777-88-6
- 2-(2-Methylpropane-1-sulfonyl)-6-nitro-1,3-benzothiazole
-
- Inchi: 1S/C11H12N2O4S2/c1-7(2)6-19(16,17)11-12-9-4-3-8(13(14)15)5-10(9)18-11/h3-5,7H,6H2,1-2H3
- InChI Key: JIDBBSZDWJBTOH-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(CC(C)C)(=O)=O
Computed Properties
- Exact Mass: 300.02396
- Monoisotopic Mass: 300.02384922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 90.17
Benzothiazole, 2-[(2-methylpropyl)sulfonyl]-6-nitro- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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